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Compound of Interest

Compound Name: 1,3-Propanediol-d8

Cat. No.: B1469529 Get Quote

Technical Guide: 1,3-Propanediol-d8
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1,3-propanediol-d8, a deuterated

analog of 1,3-propanediol. This document outlines its chemical and physical properties, and

provides a detailed, illustrative experimental protocol for its application as an internal standard

in Gas Chromatography-Mass Spectrometry (GC-MS). Additionally, it visualizes the primary

chemical and biological synthesis pathways of the non-deuterated 1,3-propanediol, for which

the deuterated form is a crucial analytical tool.

Core Data and Properties
1,3-Propanediol-d8 is the isotopically labeled version of 1,3-propanediol, where all eight

hydrogen atoms have been replaced with deuterium. This substitution makes it an ideal internal

standard for quantitative analyses of 1,3-propanediol in various matrices, as it is chemically

identical to the analyte but distinguishable by mass spectrometry.

Quantitative Data Summary
The key chemical and physical properties of 1,3-propanediol-d8 are summarized in the table

below.
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Property Value

CAS Number 285978-25-8

Molecular Formula C₃D₈O₂

Molecular Weight 84.14 g/mol

Appearance Colorless, viscous liquid

Boiling Point 214 °C (lit.)

Melting Point -27 °C (lit.)

Density 1.162 g/mL at 25 °C

Solubility in Water Miscible

Experimental Protocol: Quantification of 1,3-
Propanediol in Biological Samples using GC-MS
with 1,3-Propanediol-d8 as an Internal Standard
This section details a representative methodology for the quantification of 1,3-propanediol in a

biological matrix (e.g., plasma or urine) using GC-MS. 1,3-Propanediol-d8 serves as the

internal standard to correct for variations in sample preparation and instrument response. Due

to the low volatility of diols, a derivatization step is necessary to improve chromatographic

performance.

Materials and Reagents
Analytes: 1,3-Propanediol, 1,3-Propanediol-d8 (Internal Standard, IS)

Derivatization Agent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1%

Trimethylchlorosilane (TMCS)

Solvents: Pyridine (anhydrous), Ethyl Acetate (HPLC grade), Hexane (HPLC grade)

Equipment: GC-MS system, vortex mixer, centrifuge, heating block, nitrogen evaporator,

autosampler vials.
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Procedure
Sample Preparation:

Pipette 100 µL of the biological sample (e.g., plasma) into a microcentrifuge tube.

Add 10 µL of a known concentration of 1,3-propanediol-d8 solution (in methanol) to each

sample, calibrator, and quality control sample.

Add 400 µL of cold acetonitrile to precipitate proteins.

Vortex for 1 minute, then centrifuge at 10,000 x g for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream

of nitrogen at 40°C.

Derivatization:

To the dried residue, add 50 µL of anhydrous pyridine and 50 µL of BSTFA with 1% TMCS.

Tightly cap the tube and vortex briefly.

Heat the mixture at 70°C for 60 minutes to form the trimethylsilyl (TMS) derivatives.

After cooling to room temperature, transfer the derivatized sample to a GC-MS

autosampler vial.

GC-MS Analysis:

Injection: Inject 1 µL of the derivatized sample into the GC-MS.

GC Column: Use a non-polar column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film

thickness).

Oven Program:

Initial temperature: 60°C, hold for 2 minutes.

Ramp: Increase to 250°C at a rate of 10°C/min.
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Hold: Hold at 250°C for 5 minutes.

MS Detection: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode.

Ions for 1,3-Propanediol-TMS derivative: (Monitor characteristic ions)

Ions for 1,3-Propanediol-d8-TMS derivative: (Monitor characteristic ions, which will

have a mass shift corresponding to the 8 deuterium atoms)

Quantification:

Construct a calibration curve by plotting the ratio of the peak area of the 1,3-propanediol

derivative to the peak area of the 1,3-propanediol-d8 derivative against the concentration

of the calibrators.

Determine the concentration of 1,3-propanediol in the unknown samples by interpolating

their peak area ratios from the calibration curve.

Experimental Workflow Diagram
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GC-MS Quantification Workflow
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5. Add Pyridine & BSTFA

Dried Residue

6. Heat at 70°C for 60 min

7. GC-MS Injection

Derivatized Sample

8. SIM Mode Detection

9. Quantification
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Caption: Workflow for the quantification of 1,3-propanediol.
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Synthesis and Biosynthesis of 1,3-Propanediol
While 1,3-propanediol-d8 is synthesized for analytical purposes, its non-deuterated

counterpart is an important industrial chemical. Understanding its origins is crucial for metabolic

studies where the deuterated form is used as a tracer. There are two primary industrial

chemical routes and a significant biotechnological pathway for its production.

Chemical Synthesis Pathways
Industrially, 1,3-propanediol is synthesized via two main chemical routes: the hydration of

acrolein or the hydroformylation of ethylene oxide.[1][2]
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Caption: Major industrial chemical routes to 1,3-propanediol.

Biosynthesis Pathway from Glycerol
The biotechnological production of 1,3-propanediol is an environmentally friendly alternative

that typically uses glycerol, often a byproduct of biodiesel production, as a substrate.[1][3] This

conversion is carried out by various microorganisms, including genetically engineered strains of

E. coli. The pathway involves a two-step enzymatic reduction.
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Caption: Microbial conversion of glycerol to 1,3-propanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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